1-(4-bromophenyl)-3-[4-(diphenylmethyl)-1-piperazinyl]-2,5-pyrrolidinedione

• IUPAC Name: 3-(4-benzhydrylpiperazin-1-yl)-1-(4-bromophenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C27H26BrN3O2/c28-22-11-13-23(14-12-22)31-25(32)19-24(27(31)33)29-15-17-30(18-16-29)26(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-14,24,26H,15-19H2
• InChI Key: URZKEBUKLPOXSO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2CC(=O)N(C2=O)C3=CC=C(C=C3)Br)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C27H26BrN3O2
• Molecular Weight: 504.4 g/mol

Description

The compound “1-(4-bromophenyl)-3-[4-(diphenylmethyl)-1-piperazinyl]-2,5-pyrrolidinedione” is a complex organic molecule. It contains a pyrrolidinedione group, a piperazine ring, and a bromophenyl group. These groups are common in many pharmaceuticals and could imply a variety of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The bromophenyl group is likely to be planar, while the piperazine and pyrrolidinedione rings could adopt various conformations depending on their substitution pattern and the overall 3D structure of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. The presence of the bromine atom would increase its molecular weight and could affect its lipophilicity. The piperazine and pyrrolidinedione rings could contribute to its solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Piperazine rings are found in many drugs and can interact with a variety of biological targets, including neurotransmitter receptors. The bromophenyl group could also be involved in binding to the target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any brominated compound, care would need to be taken to avoid formation of harmful brominated combustion products.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could include in vitro and in vivo studies to determine its potential as a therapeutic agent.